Cas no 1935992-97-4 ((4-Methyl-1H-indol-6-yl)-carbamic acid tert-butyl ester)

• Product Name: (4-Methyl-1H-indol-6-yl)-carbamic acid tert-butyl ester
• CAS No: 1935992-97-4
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• MDL: MFCD27997984
• CID: 4778424
• Update Time: 2025-07-01

(4-Methyl-1H-indol-6-yl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (4-Methyl-1H-indol-6-yl)-carbamic acid tert-butyl ester
• NE63166
• SB34801
• (4-Methyl-1H-indol-6-yl)-carbamic acid t-butyl ester

• MDL： MFCD27997984
• Inchi： 1S/C14H18N2O2/c1-9-7-10(8-12-11(9)5-6-15-12)16-13(17)18-14(2,3)4/h5-8,15H,1-4H3,(H,16,17)
• InChI Key： RVRJCYKVTAFQTR-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C)C2C=CNC=2C=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• XLogP3: 3
• Topological Polar Surface Area: 54.1

Additional information on (4-Methyl-1H-indol-6-yl)-carbamic acid tert-butyl ester

The Compound CAS No.1935992-97-4: A Comprehensive Overview

The compound with CAS No.1935992-97-4, known as (4-Methyl-1H-indol-6-yl)-carbamic acid tert-butyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The indole core of the molecule, a heterocyclic aromatic structure, is a common feature in many bioactive compounds, making it a valuable starting point for further research.

Recent studies have highlighted the importance of tert-butyl esters in medicinal chemistry, particularly in the context of improving drug stability and bioavailability. The carbamic acid tert-butyl ester group in this compound contributes to its solubility and metabolic stability, which are critical factors in preclinical and clinical trials. Researchers have explored the potential of this compound as a precursor for synthesizing more complex molecules with enhanced pharmacokinetic profiles.

The 4-methyl substitution on the indole ring introduces steric effects that can influence the molecule's interaction with biological targets. This modification has been shown to enhance selectivity in certain receptor-binding assays, making it a promising candidate for targeted therapies. Furthermore, the 6-position substitution pattern on the indole ring has been linked to improved binding affinity for specific protein targets, as demonstrated in recent computational studies.

One of the most exciting developments involving CAS No.1935992-97-4 is its role in the synthesis of novel indole-based inhibitors for various enzymes and signaling pathways. These inhibitors have shown potential in treating conditions such as cancer, inflammation, and neurodegenerative diseases. For instance, recent research has focused on its ability to modulate kinase activity, a key therapeutic target in oncology.

In addition to its pharmacological applications, this compound has also been utilized in materials science for the development of advanced polymers and coatings. The indole moiety contributes to the formation of stable polymer networks, while the tert-butyl ester group enhances processability and thermal stability. This dual functionality makes it a versatile building block for both pharmaceutical and industrial applications.

From a synthetic perspective, the preparation of CAS No.1935992-97-4 involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring that the compound is suitable for both academic and industrial use. The use of environmentally friendly reagents and energy-efficient techniques has also been emphasized in recent syntheses, aligning with global sustainability goals.

Looking ahead, the continued exploration of CAS No.1935992-97-4 is expected to yield further insights into its biological activity and therapeutic potential. Collaborative efforts between academia and industry are likely to accelerate its translation into clinical settings, addressing unmet medical needs across diverse therapeutic areas.